![molecular formula C18H22N2O4S B4845639 N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide](/img/structure/B4845639.png)
N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide
Overview
Description
N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide, also known as EPM-01, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and analgesic effects. This compound has also been shown to induce apoptosis in cancer cells and reduce the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide is its potential as a therapeutic agent for various diseases, including cancer, inflammation, and pain management. However, limitations include its relatively low solubility in water and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
For N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide research include further studies to determine its potential as a therapeutic agent for various diseases, including cancer, inflammation, and pain management. Additionally, studies are needed to fully understand its mechanism of action and potential side effects. Further research is also needed to optimize the synthesis method of this compound and improve its solubility in water.
Scientific Research Applications
N-ethyl-2-methoxy-5-{[(1-phenylethyl)amino]sulfonyl}benzamide has been studied for its potential therapeutic properties in various fields, including cancer, inflammation, and pain management. In cancer research, this compound has been shown to inhibit the growth of human gastric cancer cells by inducing apoptosis and reducing cell migration and invasion. Inflammation studies have also shown that this compound can reduce the production of inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB). In pain management research, this compound has been shown to have analgesic effects in animal models of neuropathic pain.
properties
IUPAC Name |
N-ethyl-2-methoxy-5-(1-phenylethylsulfamoyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-4-19-18(21)16-12-15(10-11-17(16)24-3)25(22,23)20-13(2)14-8-6-5-7-9-14/h5-13,20H,4H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGXRDVSSDLHQOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC(C)C2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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